Cas no 2172121-67-2 (4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid
• CAS No: 2172121-67-2
• MF: C₁₈H₃₄N₂O₆
• MW: 374.472365856171
• CID: 5753212
• PubChem ID: 165835862
• Update Time: 2025-06-08

4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl](tert-butyl)amino}-3-{[(tert-butoxy)carbonyl]amino}butanoic acid
• 2172121-67-2
• EN300-1284641
• 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid

• Inchi： 1S/C18H34N2O6/c1-16(2,3)20(15(24)26-18(7,8)9)11-12(10-13(21)22)19-14(23)25-17(4,5)6/h12H,10-11H2,1-9H3,(H,19,23)(H,21,22)
• InChI Key： DLZWWGZCONAWHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC(CC(=O)O)NC(=O)OC(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 374.24168681g/mol
• Monoisotopic Mass: 374.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid

Introduction to 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 2172121-67-2)

4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid, identified by its CAS number 2172121-67-2, is a specialized compound with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to a class of derivatives known for their utility in the synthesis of peptide mimetics and protease inhibitors, which are critical in modern drug development. The presence of multiple protecting groups, such as the (tert-butoxy)carbonyl (Boc) moiety, makes it a valuable intermediate in constructing complex molecular architectures.

The structure of this compound features two Boc-protected amino groups, one at the C-terminus and another at the C-3 position, which enhances its stability and reactivity in various synthetic pathways. Such features are particularly advantageous in multi-step organic synthesis, where protecting groups play a pivotal role in ensuring regioselectivity and minimizing side reactions. The tert-butyl groups further contribute to the compound's solubility and stability under harsh reaction conditions, making it a preferred choice for researchers working on high-yield synthetic protocols.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid has emerged as a key intermediate in the synthesis of bioactive molecules that modulate enzyme activity. For instance, its derivatives have been explored as potential inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer progression and tissue degradation. The Boc-protected amino groups provide a robust framework for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of this compound is its role in peptide chemistry. Peptide-based drugs have gained prominence due to their high specificity and low toxicity profiles. However, their synthesis often requires complex protecting group strategies to prevent unwanted side reactions. 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid serves as an excellent building block for constructing cyclic peptides and peptide mimetics. The Boc groups ensure that each amino functionality is isolated during synthesis, enabling precise control over peptide bond formation. This has been particularly useful in developing peptidomimetics that mimic natural bioactive peptides while offering improved pharmacokinetic properties.

The pharmaceutical industry has also leveraged this compound in the development of protease inhibitors, which are essential for treating viral infections, cancer, and autoimmune diseases. Proteases are enzymes that cleave peptide bonds, making them critical players in many biological pathways. By designing molecules that inhibit specific proteases, researchers can disrupt these pathways and alleviate disease symptoms. 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid provides a scaffold for creating such inhibitors through its versatile reactive sites. The Boc-protected amino groups can be selectively deprotected under mild acidic conditions, allowing for the introduction of diverse substituents that enhance binding affinity to target proteases.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that its derivatives can effectively interact with hydrophobic pockets of target enzymes, leading to potent inhibitory activity. The tert-butyl groups contribute to hydrophobic interactions, while the Boc protecting groups maintain steric hindrance necessary for optimal binding. These insights have guided the design of novel inhibitors with improved efficacy and selectivity.

The synthetic methodologies involving 4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid have been refined over time to achieve high yields and purity levels. Researchers have developed optimized protocols for its preparation, including multi-step syntheses involving reductive amination and Boc protection strategies. These protocols are now widely used in academic and industrial laboratories due to their reliability and scalability.

The compound's versatility extends beyond pharmaceutical applications into agrochemicals and material science. For instance, its derivatives have been explored as precursors for designing novel polymers with specific functionalities. These polymers can be used in drug delivery systems or as scaffolds for enzyme immobilization, demonstrating the broad utility of this chemical entity.

In conclusion,4-{(tert-butoxy)carbonyl(tert-butyl)amino}-3-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 2172121-67-2) is a multifaceted compound with significant potential in drug discovery and biotechnology. Its structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly protease inhibitors and peptide mimetics. The continued exploration of its derivatives will likely lead to new therapeutic agents addressing unmet medical needs.